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Compound of Interest

Compound Name: ML382

Cat. No.: B15570104

Get Quote

Parameter Value
Cell
Line/System

Notes Reference

EC₅₀ 190 nM

HEK293 cells

expressing

MrgX1

In the presence

of 10 nM BAM8-

22.[1][3]

[1][3]

Eₘₐₓ 148%

HEK293 cells

expressing

MrgX1

In the presence

of 10 nM BAM8-

22.[3]

[3]

BAM8-22 IC₅₀

Shift
>7-fold decrease

DRG neurons

from MrgprX1

mice

In the presence

of ML382.[3]
[3]
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Parameter Value
Cell
Line/System

Notes Reference

IC₅₀ 1.9 µM N/A
For NRF2

inhibition.[7]
[7]

Max Inhibitory

Conc.
5 µM A549 cells

For inhibition of

NRF2

transcriptional

activity.[6]

[6]

Once you specify the compound of interest, I can proceed with generating the in-depth

technical guide, including detailed experimental protocols and the requested Graphviz

visualizations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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